Aqueous biphasic catalysis as a powerful tool for catalyst recycling in telomerization and hydrogenation chemistry†
Green Chemistry Pub Date: 2003-02-28 DOI: 10.1039/B211815G
Abstract
The synthesis of valuable ethers, carboxylic acids and alcohols has been achieved by telomerization and hydrogenation procedures using only butadiene, carbon dioxide, ethylene glycol and hydrogen as starting materials. High product selectivities and yields have been realized in all reaction steps and catalyst recycling has been achieved by liquid–liquid-two-phase techniques. This way, ecologically and economically favorable chemical syntheses have been demonstrated using the waste gas carbon dioxide and other cheap feedstocks.
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